Cas no 19098-69-2 (2-Propenoic acid, 2-cyano-3-(3-methoxyphenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-(3-methoxyphenyl)-, ethyl ester
• CAS No: 19098-69-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1384862
• PubChem ID: 367497
• Update Time: 2025-04-20

2-Propenoic acid, 2-cyano-3-(3-methoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(3-methoxyphenyl)-, ethyl ester
• ethyl 2-cyano-3-(3-methoxyphenyl)prop-2-enoate
• DTXSID90327218
• 3-(3-methoxyphenyl)-2-cyano-acrylic acid ethyl ester
• 3-(3-methoxy-phenyl)-2-cyano-acrylic acid ethyl ester
• LHWAGIDKCSEUAT-UHFFFAOYSA-N
• SCHEMBL2179550
• 19098-69-2

• Inchi： 1S/C13H13NO3/c1-3-17-13(15)11(9-14)7-10-5-4-6-12(8-10)16-2/h4-8H,3H2,1-2H3
• InChI Key： LHWAGIDKCSEUAT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=C(C#N)C(=O)OCC)=C1

Computed Properties

• Exact Mass: 231.08959
• Monoisotopic Mass: 231.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32